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Compound of Interest

Compound Name: BI-1935

Cat. No.: B15613023

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and quantifying the
dose-response relationship of BI-1935, a potent and selective inhibitor of soluble epoxide
hydrolase (SsEH). Detailed protocols for both biochemical and cell-based assays are provided to
enable researchers to determine the potency and efficacy of this compound.

Introduction to BI-1935 and Soluble Epoxide
Hydrolase (sEH)

BI-1935 is a small molecule inhibitor of soluble epoxide hydrolase (sEH), an enzyme that plays
a crucial role in the metabolism of signaling lipids.[1] The SEH enzyme is involved in the
degradation of epoxyeicosatrienoic acids (EETS), which are metabolites of arachidonic acid.[2]
[3][4][5] EETs possess anti-inflammatory and vasodilatory properties, and their hydrolysis by
SEH to the less active dihydroxyeicosatrienoic acids (DHETS) diminishes these beneficial
effects.[5][6] By inhibiting SEH, BI-1935 increases the bioavailability of EETs, making it a
valuable tool for investigating the therapeutic potential of SEH inhibition in cardiovascular and
inflammatory diseases.[1]

sEH Signaling Pathway

The following diagram illustrates the role of soluble epoxide hydrolase (SEH) in the arachidonic
acid cascade and the mechanism of action for an sEH inhibitor like BI-1935.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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